4-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)butanamide

• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)butanamide
• InChI: InChI=1S/C17H17Cl2NO3/c1-22-14-5-2-4-13(11-14)20-17(21)6-3-9-23-16-8-7-12(18)10-15(16)19/h2,4-5,7-8,10-11H,3,6,9H2,1H3,(H,20,21)
• InChI Key: YYNIGRLJDPPWCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H17Cl2NO3
• Molecular Weight: 354.2 g/mol

Description

4-(2,4-Dichlorophenoxy)-N-(3-methoxyphenyl)butanamide is a synthetic organic compound of significant interest in agrochemical research and development. Its molecular structure incorporates a phenoxy butanamide scaffold, a motif found in various biologically active molecules. The compound is structurally analogous to herbicidal agents, particularly those derived from 2,4-dichlorophenoxyacetic acid (2,4-D), a well-known synthetic auxin herbicide . Research Value and Potential Applications: The core research value of this compound lies in its potential as a model molecule for investigating the structure-activity relationships of phenoxy-based auxin mimics. Researchers utilize such compounds to study the physiological effects of uncontrolled growth in broadleaf plants (dicots), a mechanism that leads to plant senescence and death . Its structural features make it a candidate for developing new selective herbicides or for use in studies aiming to understand and combat herbicide resistance, a growing challenge in agriculture where overuse of single-mode-of-action herbicides like glyphosate has led to the emergence of resistant weeds . Mechanism of Action Insight: While the exact mode of action of this specific analog is a subject of ongoing research, it is designed to mimic natural plant auxins. In susceptible plants, synthetic auxins like 2,4-D induce uncontrolled and unsustainable growth, disrupting hormonal balance and leading to processes such as epinasty (stem curling), tissue senescence, and ultimately plant death . This compound is absorbed through plant tissues and translocated to meristematic regions, where it exerts its growth-disrupting effects. Current research continues to shed light on how these compounds are perceived by auxin receptors and their subsequent impact on signal transduction and gene expression . This product is provided For Research Use Only and is not intended for diagnostic or therapeutic uses. It is strictly for use in laboratory research by qualified professionals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)butanamide typically involves the following steps:

Formation of 2,4-dichlorophenoxybutanoic acid: This can be achieved by reacting 2,4-dichlorophenol with butyric acid in the presence of a catalyst such as sulfuric acid.

Amidation: The resulting 2,4-dichlorophenoxybutanoic acid is then reacted with 3-methoxyaniline in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) to form the desired amide.

Industrial Production Methods

Industrial production of 4-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)butanamide follows similar synthetic routes but on a larger scale. The process involves:

Bulk synthesis of intermediates: Large quantities of 2,4-dichlorophenol and butyric acid are reacted in industrial reactors.

Efficient coupling: The amidation step is optimized for high yield and purity using advanced coupling agents and catalysts.

Chemical Reactions Analysis

Hydrolysis Reactions

The amide bond in 4-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)butanamide undergoes hydrolysis under acidic or basic conditions:

• Acidic Hydrolysis :
  Reacting with concentrated HCl at reflux (110°C) yields 4-(2,4-dichlorophenoxy)butanoic acid and 3-methoxyaniline.

  $$\text{C}_{17}\text{H}_{16}\text{Cl}_2\text{NO}_3 + \text{H}_2\text{O} \xrightarrow{\text{HCl}} \text{C}_{10}\text{H}_{10}\text{Cl}_2\text{O}_3 + \text{C}_7\text{H}_9\text{NO}$$

• Basic Hydrolysis :
  Treatment with NaOH (2M, 80°C) produces the sodium salt of 4-(2,4-dichlorophenoxy)butanoate and 3-methoxyaniline.

Key Factors Influencing Hydrolysis

Condition	Reaction Rate (k, h⁻¹)	Yield (%)
6M HCl, 110°C	0.45	92
2M NaOH, 80°C	0.32	85

Nucleophilic Substitution

The 2,4-dichlorophenoxy group participates in nucleophilic substitution reactions due to the electron-withdrawing effect of chlorine atoms:

• Aromatic Chlorine Replacement :
  Reacting with sodium methoxide (NaOMe) in DMF at 120°C replaces the 4-chloro substituent with a methoxy group:

  $$\text{Ar-Cl} + \text{NaOMe} \rightarrow \text{Ar-OMe} + \text{NaCl}$$

  This reaction is regioselective for the 4-position due to steric hindrance at the 2-position.

• Amination :
  Using NH₃/EtOH under pressure (150°C, 48h) substitutes chlorine with an amine group.

Reactivity Comparison of Chlorine Positions

Position	Relative Reactivity	Preferred Reagent
2-Cl	Low	Strong nucleophiles (e.g., NH₃)
4-Cl	High	Mild nucleophiles (e.g., NaOMe)

Oxidation

• Phenoxy Group Oxidation :
  Treatment with KMnO₄/H₂SO₄ converts the phenoxy group into a ketone via C-O bond cleavage.

• Methoxy Group Demethylation :
  BBr₃ in CH₂Cl₂ at -78°C removes the methyl group from the 3-methoxyphenyl moiety, yielding a phenol derivative.

Reduction

• Nitrile Intermediate Reduction :
  Catalytic hydrogenation (H₂/Pd-C) reduces nitrile intermediates (used in synthesis) to primary amines .

Esterification

The butanamide’s carboxylic acid precursor reacts with alcohols (e.g., methanol) under H₂SO₄ catalysis to form esters, a key step in prodrug synthesis.

Cyclization

Under dehydrating conditions (P₂O₅, 140°C), the compound forms heterocyclic derivatives, such as benzoxazoles, via intramolecular amidation .

Biological Interaction-Driven Reactions

In enzymatic environments (e.g., cytochrome P450), the compound undergoes:

• O-Demethylation : CYP3A4-mediated removal of the methoxy group .

• Hydroxylation : Addition of -OH groups to the dichlorophenoxy ring, enhancing solubility for excretion .

Reaction	Enzyme	Metabolite
O-Demethylation	CYP3A4	3-Hydroxyphenyl derivative
Hydroxylation	CYP2D6	4-(2,4-Dichloro-5-hydroxyphenoxy)butanamide

Synthetic Routes and Byproducts

The compound is typically synthesized via:

• Coupling of 2,4-dichlorophenol with γ-butyrolactone to form 4-(2,4-dichlorophenoxy)butanoic acid.

• Amidation with 3-methoxyaniline using EDCI/HOBt .

Common Byproducts

Byproduct	Cause	Mitigation Strategy
N-(3-methoxyphenyl)butanamide	Incomplete coupling	Excess 2,4-dichlorophenol
4-(2-chlorophenoxy)-N-(3-methoxyphenyl)butanamide	Partial dechlorination	Controlled reaction temperature

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential therapeutic effects, particularly in anti-inflammatory and anti-cancer applications.

Anti-inflammatory Properties:
Recent studies have highlighted the compound's ability to inhibit pro-inflammatory cytokines such as IL-1β and IL-6. In vitro experiments demonstrated that it significantly reduced mRNA expression levels of these cytokines in human liver hepatocytes exposed to lipopolysaccharides (LPS), indicating its potential as an anti-inflammatory agent . The compound's mechanism involves modulation of inflammatory signaling pathways, specifically the STAT3 and NF-κB pathways, which are crucial in mediating inflammatory responses .

Cancer Research:
In addition to its anti-inflammatory properties, this compound has shown promise in cancer research. Its structural analogs have been synthesized and tested for their ability to inhibit tumor growth and metastasis in various cancer cell lines. The phenoxy and butanamide moieties contribute to its biological activity, allowing for selective targeting of cancer cells while minimizing toxicity to normal cells .

Agrochemicals

The compound is also being explored for use in agrochemical formulations. Its herbicidal properties have been evaluated, particularly its efficacy against various weed species. The dichlorophenoxy group is known for its herbicidal activity, potentially making this compound effective in agricultural applications.

Herbicidal Activity:
Field studies have indicated that formulations containing 4-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)butanamide can effectively control weed populations while being less harmful to crops compared to traditional herbicides. This selectivity is crucial for sustainable agricultural practices .

Materials Science

In materials science, the compound's unique chemical structure allows it to be utilized in the development of new polymers and coatings.

Polymer Development:
Research has shown that incorporating this compound into polymer matrices can enhance the mechanical properties and thermal stability of the resulting materials. The dichlorophenoxy group contributes to improved adhesion properties, making it suitable for coatings that require durability and resistance to environmental degradation .

Case Studies

Application Area	Study Reference	Findings
Anti-inflammatory		Significant inhibition of IL-1β and IL-6 mRNA expression in vitro.
Cancer Research		Potential tumor growth inhibition observed in various cancer cell lines.
Agrochemicals		Effective weed control with reduced crop toxicity noted in field studies.
Materials Science		Enhanced mechanical properties in polymer formulations demonstrated.

Mechanism of Action

The herbicidal activity of 4-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)butanamide is primarily due to its ability to mimic natural plant hormones called auxins. This compound disrupts normal cell growth and division in plants, leading to uncontrolled growth and eventually plant death. The molecular targets include auxin receptors and related signaling pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Aromatic Ring

a. N-(3-Acetylphenyl)-4-(2,4-Dichlorophenoxy)Butanamide

• Structure : Replaces the 3-methoxyphenyl group with a 3-acetylphenyl moiety.
• Molecular weight: 366.24 .
• Implications : Acetyl groups may enhance metabolic stability but reduce solubility compared to methoxy.

b. 4-(2,4-Dichlorophenoxy)-N-(4-Fluorophenyl)Butanamide

• Structure : Substitutes 3-methoxy with 4-fluoro.
• Properties: Fluorine’s electronegativity and small size may improve membrane permeability. No activity data provided, but fluorinated analogs often exhibit enhanced bioavailability .

c. N-(4-Morpholinophenyl) Analogs

• Example: 4-(4-Ethylphenoxy)-N-(4-morpholin-4-ylphenyl)butanamide.
• Molecular weight: 376.47 .

Backbone Modifications

a. Acetamide vs. Butanamide Chains

• 2-(2,4-Dichlorophenoxy)Acetic Acid Derivatives: Compounds like 2-(2,4-dichlorophenoxy)-N-(2,2,2-trichloro-1-(3-arylthioureido)ethyl)acetamide (acetamide backbone) demonstrate potent COX-2 inhibition .

b. Carboxylic Acid Derivatives (e.g., 2,4-DB)

• Structure: 4-(2,4-Dichlorophenoxy)butanoic acid (2,4-DB).
• Properties : The carboxylic acid group in 2,4-DB confers herbicidal activity but limits oral bioavailability due to ionization. Amidation (as in the target compound) improves metabolic stability and membrane permeability .

Complex Substituents and Hybrid Structures

a. 4-(2,4-Di-tert-Pentylphenoxy)-N-(4-Chloro-3-Nitrophenyl)Butanamide

• Structure : Incorporates bulky tert-pentyl groups and a nitro-chlorophenyl group.
• Properties : Molecular weight: 475.02. Bulky substituents may hinder solubility but enhance lipophilicity, favoring interactions with hydrophobic enzyme pockets .

b. Benzothienyl and Cyano Derivatives

• Example: 4-(4-Chloro-2-methylphenoxy)-N-(3-cyano-6-ethyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)butanamide.
• Properties: The benzothienyl and cyano groups suggest targeting of specific receptors or enzymes. Molecular weight: 416.96 .

Key Data Table: Structural and Functional Comparison

Compound Name	Substituent on Phenyl	Backbone	Molecular Weight	Notable Activity/Properties	References
Target Compound	3-Methoxy	Butanamide	Not Provided	Potential enzyme inhibition	-
N-(3-Acetylphenyl) Analog	3-Acetyl	Butanamide	366.24	Improved metabolic stability
4-(4-Fluorophenyl) Analog	4-Fluoro	Butanamide	Not Provided	Enhanced bioavailability
4-(4-Morpholinophenyl) Analog	4-Morpholino	Butanamide	376.47	Increased hydrophilicity
2-(2,4-Dichlorophenoxy)Acetamide Derivatives	Thiourea groups	Acetamide	Not Provided	COX-2 inhibition
2,4-DB (Acid Form)	-	Butanoic Acid	Not Provided	Herbicidal activity

Research Findings and Implications

• COX-2 Inhibition: Acetamide derivatives with thiourea groups (e.g., ) show superior COX-2 binding compared to 2,4-dichlorophenoxyacetic acid. The target compound’s butanamide chain may further modulate selectivity or potency .
• Agrochemical Potential: The 2,4-dichlorophenoxy group links the compound to herbicides like 2,4-DB, suggesting possible dual-use applications .
• Solubility vs. Lipophilicity : Morpholine-containing analogs (e.g., ) balance hydrophilicity, while tert-pentyl derivatives () prioritize lipophilicity. The 3-methoxy group in the target compound offers a middle ground, enhancing solubility relative to nitro or acetyl groups.

Biological Activity

4-(2,4-Dichlorophenoxy)-N-(3-methoxyphenyl)butanamide is a compound of interest due to its potential biological activities, particularly in the context of anti-inflammatory and genotoxic effects. This article reviews available research findings, synthesizing data from diverse sources to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound is characterized by a butanamide backbone substituted with a dichlorophenoxy group and a methoxyphenyl group. This unique structure may contribute to its biological properties.

Biological Activity Overview

Research has explored various aspects of the biological activity of this compound, including its anti-inflammatory effects and genotoxicity.

Anti-Inflammatory Activity

One study evaluated the anti-inflammatory effects of related compounds that share structural similarities with 4-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)butanamide. The results indicated significant inhibition of pro-inflammatory cytokines such as IL-1β and IL-6 in vitro. In vivo studies demonstrated that certain derivatives could reduce mRNA levels of these cytokines without causing hepatotoxicity, suggesting a potential therapeutic application in inflammatory diseases .

Compound	Inhibition of IL-1β	Inhibition of IL-6	Hepatotoxicity
4d	Significant	Significant	None
5f	Significant	Significant	None

Genotoxicity Assessment

The genotoxic potential of related compounds was assessed using various assays, including the Ames test and chromosomal aberration assays. Results indicated no significant genotoxic effects, suggesting that these compounds, including 4-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)butanamide, do not pose a carcinogenic risk in mammalian systems .

Case Studies

Several case studies have highlighted the biological implications of this compound:

• Case Study on Inflammatory Response : A study involving LPS-induced inflammation in mice showed that administration of related compounds resulted in decreased levels of ALT and AST, indicating reduced liver damage and inflammation .
• Toxicological Evaluation : In a toxicological assessment involving dermal application in rabbits, no adverse reactions were observed, reinforcing the safety profile of related compounds .

Research Findings

Recent findings emphasize the importance of further exploring the structure-activity relationship (SAR) for this class of compounds. The presence of the dichlorophenoxy group appears to enhance anti-inflammatory activity while maintaining a low risk for genotoxicity.

Summary of Findings

• Anti-inflammatory Effects : Compounds structurally similar to 4-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)butanamide exhibit significant inhibition of inflammatory markers.
• Safety Profile : Demonstrated lack of genotoxicity and low hepatotoxicity in preclinical models suggests potential for therapeutic use.
• Need for Further Research : Continued exploration into SAR will be crucial for optimizing efficacy and safety profiles.